Cas no 89209-04-1 (2,1,3-Benzothiadiazole, 4-(1,1-dimethylethyl)-6-methyl-)
89209-04-1 structure
Product Name:2,1,3-Benzothiadiazole, 4-(1,1-dimethylethyl)-6-methyl-
CAS No:89209-04-1
MF:C11H14N2S
MW:206.307260990143
CID:608713
PubChem ID:13114403
Update Time:2025-04-19
2,1,3-Benzothiadiazole, 4-(1,1-dimethylethyl)-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole, 4-(1,1-dimethylethyl)-6-methyl-
- 4-tert-butyl-6-methyl-2,1,3-benzothiadiazole
- 89209-04-1
- DTXSID90519010
-
- Inchi: 1S/C11H14N2S/c1-7-5-8(11(2,3)4)10-9(6-7)12-14-13-10/h5-6H,1-4H3
- InChI Key: JNBOTKOXLWMOLA-UHFFFAOYSA-N
- SMILES: S1N=C2C=C(C)C=C(C2=N1)C(C)(C)C
Computed Properties
- Exact Mass: 206.08776963g/mol
- Monoisotopic Mass: 206.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 54Ų
2,1,3-Benzothiadiazole, 4-(1,1-dimethylethyl)-6-methyl- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
89209-04-1 (2,1,3-Benzothiadiazole, 4-(1,1-dimethylethyl)-6-methyl-) Related Products
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